Cas no 330794-03-1 (4-Bromo-5-fluoro-2-methoxyaniline)

4-Bromo-5-fluoro-2-methoxyaniline structure
330794-03-1 structure
Product Name:4-Bromo-5-fluoro-2-methoxyaniline
CAS No:330794-03-1
MF:C7H7BrFNO
MW:220.038984537125
MDL:MFCD21603958
CID:839417
PubChem ID:22347298
Update Time:2025-04-19

4-Bromo-5-fluoro-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-5-fluoro-2-methoxyaniline
    • 4-?bromo-?5-?fluoro-?2-?methoxyBenzenamine
    • Benzenamine, 4-bromo-5-fluoro-2-methoxy-
    • WT136
    • CS-W019163
    • SCHEMBL1239490
    • DS-14752
    • DB-367545
    • SY026616
    • AC-28559
    • MFCD21603958
    • Z1416158725
    • DTXSID90625089
    • WOFOKKKWMDHLEX-UHFFFAOYSA-N
    • AKOS015999590
    • EN300-305967
    • 330794-03-1
    • MDL: MFCD21603958
    • Inchi: 1S/C7H7BrFNO/c1-11-7-2-4(8)5(9)3-6(7)10/h2-3H,10H2,1H3
    • InChI Key: WOFOKKKWMDHLEX-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=C(C=1)OC)N)F

Computed Properties

  • Exact Mass: 218.97000
  • Monoisotopic Mass: 218.96950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.616±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 264.6±35.0 ºC (760 Torr),
  • Flash Point: 113.8±25.9 ºC,
  • Solubility: Very slightly soluble (0.35 g/l) (25 º C),
  • PSA: 35.25000
  • LogP: 2.76020

4-Bromo-5-fluoro-2-methoxyaniline Security Information

  • Hazardous Material transportation number:2811
  • HazardClass:6.1
  • PackingGroup:

4-Bromo-5-fluoro-2-methoxyaniline Pricemore >>

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